Cas no 20931-37-7 (beta-Mangostin)

• Product Name: beta-Mangostin
• CAS No: 20931-37-7
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 253332
• Update Time: 2025-05-21

beta-Mangostin Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,6-dihydroxy-3,7-dimethoxy-2,8-bis(3-methyl-2-buten-1-yl)-
• β-mangostin
• 1,6-dihydroxy-3,7-dimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one
• MANGOSTIN, BETA
• MANGOSTIN, BETA-(P)
• X1182
• 1,6-Dihydroxy-3,7-dimethoxy-2,8-bis(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• beta-Mangostin
• 1,6-dihydroxy-3,7-dimethoxy-2,8-bis(3-methylbut-2-enyl)-9H-xanthen-9-one
• b-Mangostin
• Mangostin, beta-
• YRKKJHJIWCRNCW-UHFFFAOYSA-N
• BDBM50241454
• AB3000034
• N2216
• A14843
• 931M377
• 1,6-Dihydroxy-3,7-dimethoxy-2,8-diprenylxanthone
• 9H-Xanthen-9-one, 1,6-dihydroxy-3,7-
• 1,6-Dihydroxy-3,7-dimethoxy-2,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

• Inchi： 1S/C25H28O6/c1-13(2)7-9-15-18(29-5)12-20-22(23(15)27)24(28)21-16(10-8-14(3)4)25(30-6)17(26)11-19(21)31-20/h7-8,11-12,26-27H,9-10H2,1-6H3
• InChI Key： YRKKJHJIWCRNCW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C2=C1C=C(C(=C2C/C=C(\C)/C)OC)O)=O)O)OC

Computed Properties

• Exact Mass: 424.18900
• Monoisotopic Mass: 424.18858861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• Molecular Weight: 424.5
• XLogP3: 6.6

Experimental Properties

• Density: 1.212
• Melting Point: 175-176 ºC
• Solubility: 5.494e-005 mg/L @ 25 °C (est)
• PSA: 89.13000
• LogP: 5.39200

beta-Mangostin Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones
• Xanthones
• Other Chemical Reagents

Additional information on beta-Mangostin

Recent Advances in the Study of beta-Mangostin (20931-37-7): A Promising Natural Compound for Biomedical Applications

beta-Mangostin (CAS: 20931-37-7), a xanthone derivative isolated from the pericarp of Garcinia mangostana (mangosteen), has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on beta-Mangostin, focusing on its mechanisms of action, therapeutic potential, and recent advancements in its application within the chemical, biological, and pharmaceutical fields.

Recent studies have highlighted beta-Mangostin's potent anti-inflammatory, antioxidant, and anticancer activities. A 2023 study published in the Journal of Natural Products demonstrated that beta-Mangostin inhibits the NF-κB signaling pathway, thereby reducing inflammation in vitro and in vivo. This mechanism suggests its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, beta-Mangostin has shown promise as a chemotherapeutic adjuvant. Research published in Cancer Letters (2024) revealed that beta-Mangostin enhances the efficacy of conventional chemotherapeutic agents like doxorubicin by modulating P-glycoprotein-mediated drug efflux in multidrug-resistant cancer cells. This finding could pave the way for novel combination therapies to overcome drug resistance in cancer treatment.

Pharmacokinetic studies have also advanced our understanding of beta-Mangostin's bioavailability and metabolism. A recent investigation in Drug Metabolism and Disposition (2023) identified key cytochrome P450 enzymes involved in beta-Mangostin metabolism, providing crucial insights for future drug development and dosage optimization. These findings address previous challenges related to the compound's poor water solubility and low oral bioavailability.

Emerging applications of beta-Mangostin extend to neurodegenerative diseases. A groundbreaking study in Neuropharmacology (2024) demonstrated that beta-Mangostin crosses the blood-brain barrier and exhibits neuroprotective effects in Alzheimer's disease models by reducing amyloid-beta aggregation and tau hyperphosphorylation. This positions beta-Mangostin as a potential multi-target therapeutic for neurodegenerative disorders.

Despite these promising developments, challenges remain in translating beta-Mangostin research into clinical applications. Current efforts focus on developing novel formulations, such as nanoparticle-based delivery systems, to enhance its therapeutic potential. The compound's safety profile and long-term effects also require further investigation through rigorous clinical trials.

In conclusion, beta-Mangostin (20931-37-7) represents a compelling case study of how natural products continue to inspire modern drug discovery. Its multifaceted biological activities and recent research breakthroughs underscore its potential as a valuable scaffold for developing new therapeutic agents across multiple disease areas. Future research directions should prioritize structure-activity relationship studies, formulation optimization, and well-designed clinical trials to fully realize beta-Mangostin's therapeutic promise.